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Compound of Interest

Compound Name: Caffeic acid-13C3

Cat. No.: B10779608

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of Caffeic acid-13C3, a stable isotope-labeled compound. While the carbon-13
isotope is not radioactive, the inherent chemical properties of caffeic acid necessitate careful
disposal procedures.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle Caffeic acid-13C3 with
appropriate personal protective equipment (PPE). Caffeic acid is suspected of causing cancer
and may damage fertility.[3][4] Therefore, adherence to the following safety measures is
mandatory:

e Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat, and eye
protection (safety glasses or goggles).[3][4][5]

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or aerosols.[5]

» Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.[5][6] In case of
accidental contact, rinse the affected area thoroughly with water.[3][5]
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» Spill Management: In the event of a spill, dampen the material with water to prevent dusting
before carefully sweeping it into a suitable container for disposal.[6] Absorb solutions with an
inert material and decontaminate surfaces with alcohol.[5]

Quantitative Data Summary

The following table summarizes key quantitative and physical-chemical properties of Caffeic
acid-13C3 and its unlabeled counterpart.

Property Caffeic Acid-13C3 Caffeic Acid (unlabeled)
CAS Number 1185245-82-2[4][7][8] 331-39-5[8]
Molecular Formula Ce!3C3Hs04[4][7][8] CoHs04[8]

Molecular Weight

183.14 g/mol [7][8]

180.16 g/mol [8]

Melting Point

223-225°C (decomposes)[9]

223-225°C (decomposes)[10]

Storage Temperature

-20°C[7][8]

Room Temperature (short
term), -20°C (long term)[5]

] ) Sparingly soluble in cold water,
- Slightly soluble in DMSO, very ]
Solubility freely soluble in hot water and

slightly soluble in Methanol.[4]
cold alcohol.[10]

Step-by-Step Disposal Protocol

The disposal of Caffeic acid-13C3 must be managed as hazardous chemical waste in
accordance with local, regional, and national regulations.[3][5][8] Since it is a stable isotope-
labeled compound, no special procedures for radioactive waste are necessary.[1][2]

1. Waste Segregation:

» Do not mix Caffeic acid-13C3 waste with general laboratory trash or other non-hazardous
waste streams.[8]

e Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid
waste (e.g., solutions containing Caffeic acid-13C3).
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2. Waste Container Selection and Labeling:

e Solid Waste: Place all solid waste contaminated with Caffeic acid-13C3 into a clearly
labeled, sealable, and chemically resistant container. The label should include:

"Hazardous Waste"

o

"Caffeic acid-13C3"

[¢]

o

Associated Hazards (e.g., "Suspected Carcinogen,"” "Potential Reproductive Toxin")

Date of accumulation start

[e]

e Liquid Waste: Collect liquid waste in a compatible, leak-proof container. The container must
be clearly labeled with:

"Hazardous Waste"

o

[¢]

The full chemical name: "Caffeic acid-13C3" and the solvent(s) used.

[¢]

Approximate concentrations of each component.

[e]

Hazard warnings.

3. Storage of Waste:

o Store waste containers in a designated, secure area away from incompatible materials.

o Keep containers tightly sealed to prevent leaks or spills.[5]

e Store in a cool, dry, and well-ventilated location.[3]

4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EH&S) department or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide them with a complete and accurate description of the waste, including the chemical
name and any associated hazards.
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o Follow all institutional and regulatory procedures for waste manifest and handover.
5. Empty Containers:

e Handle uncleaned, empty containers as you would the product itself.[8] They should be
disposed of as hazardous waste unless thoroughly decontaminated.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Caffeic acid-13C3.
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Caption: Disposal workflow for Caffeic acid-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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